Cas no 2034580-32-8 (1-(2-fluorophenyl)-3-{2-oxo-2-3-(pyridazin-3-yloxy)pyrrolidin-1-ylethyl}imidazolidin-2-one)

• Product Name: 1-(2-fluorophenyl)-3-{2-oxo-2-3-(pyridazin-3-yloxy)pyrrolidin-1-ylethyl}imidazolidin-2-one
• CAS No: 2034580-32-8
• MF: C₁₉H₂₀FN₅O₃
• MW: 385.3922
• CID: 5353880
• Update Time: 2025-05-19

1-(2-fluorophenyl)-3-{2-oxo-2-3-(pyridazin-3-yloxy)pyrrolidin-1-ylethyl}imidazolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-fluorophenyl)-3-[2-oxo-2-(3-pyridazin-3-yloxypyrrolidin-1-yl)ethyl]imidazolidin-2-one
• 1-(2-fluorophenyl)-3-(2-oxo-2-(3-(pyridazin-3-yloxy)pyrrolidin-1-yl)ethyl)imidazolidin-2-one
• 1-(2-fluorophenyl)-3-{2-oxo-2-3-(pyridazin-3-yloxy)pyrrolidin-1-ylethyl}imidazolidin-2-one

• Inchi： 1S/C19H20FN5O3/c20-15-4-1-2-5-16(15)25-11-10-24(19(25)27)13-18(26)23-9-7-14(12-23)28-17-6-3-8-21-22-17/h1-6,8,14H,7,9-13H2
• InChI Key： CNXFNGNUVWFKRA-UHFFFAOYSA-N
• SMILES： FC1=C([H])C([H])=C([H])C([H])=C1N1C(N(C([H])([H])C1([H])[H])C([H])([H])C(N1C([H])([H])C([H])([H])C([H])(C1([H])[H])OC1C([H])=C([H])C([H])=NN=1)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 580
• XLogP3: 0.8
• Topological Polar Surface Area: 78.9

Additional information on 1-(2-fluorophenyl)-3-{2-oxo-2-3-(pyridazin-3-yloxy)pyrrolidin-1-ylethyl}imidazolidin-2-one

1-(2-Fluorophenyl)-3-{2-Oxo-2-[3-(Pyridizin-3-Yloxy)Pyrrolidin-1-Yl]Ethyl}Imidazolidin-2-One: A Comprehensive Overview

The compound 1-(2-fluorophenyl)-3-{2-oxo-2-[3-(pyridizin-3-yloxy)pyrrolidin-1-yl]ethyl}imidazolidin-2-one, identified by the CAS number 2034580-32-8, is a highly specialized organic molecule with significant potential in the field of medicinal chemistry and drug discovery. This compound is characterized by its complex structure, which includes a fluorophenyl group, a pyridazine moiety, and an imidazolidinone ring system, all of which contribute to its unique chemical properties and biological activity.

Recent studies have highlighted the importance of such compounds in the development of novel therapeutic agents, particularly in the areas of oncology and neurodegenerative diseases. The presence of the fluorophenyl group enhances the compound's lipophilicity, which is crucial for its ability to cross cellular membranes and interact with target proteins. Additionally, the pyridazine moiety introduces electronic properties that can modulate the compound's reactivity and selectivity in biological systems.

The imidazolidinone ring system is a key structural feature that contributes to the stability and bioavailability of compounds in this class. Recent research has demonstrated that this ring system can act as a scaffold for various functional groups, enabling the design of molecules with diverse pharmacological profiles. In particular, the substitution pattern at the imidazolidinone ring has been shown to significantly influence the compound's ability to inhibit specific enzyme targets or modulate receptor activity.

One of the most promising applications of this compound lies in its potential as a kinase inhibitor. Kinases are critical enzymes involved in numerous cellular processes, and their dysregulation is implicated in a wide range of diseases, including cancer and inflammatory disorders. The ability of this compound to selectively inhibit certain kinase pathways has been validated in preclinical studies, suggesting its potential as a lead compound for drug development.

In addition to its therapeutic potential, this compound has also been explored for its role in chemical synthesis and materials science. The unique combination of functional groups within its structure makes it an attractive candidate for use as a building block in the construction of more complex molecules or as a component in advanced materials with tailored properties.

From a synthetic standpoint, the preparation of this compound involves a series of carefully designed reactions that highlight modern organic synthesis techniques. The incorporation of the pyridazine moiety requires precise control over reaction conditions to ensure high yields and product purity. Similarly, the formation of the imidazolidinone ring system involves multi-component reactions that underscore the versatility of this approach in constructing complex molecular architectures.

The study of this compound has also contributed to our understanding of molecular recognition and binding interactions at the atomic level. Advanced computational methods, such as molecular docking and dynamics simulations, have been employed to elucidate how this compound interacts with its target proteins. These insights have provided valuable information for optimizing its pharmacokinetic properties and improving its efficacy in vivo.

In conclusion, 1-(2-fluorophenyl)-3-{2-oxo-2-[3-(pyridizin-3-yloxy)pyrrolidin-1-yl]ethyl}imidazolidin-2-one represents a cutting-edge molecule with significant implications for both basic research and applied sciences. Its unique structure, coupled with its diverse functional groups, positions it as a valuable tool for advancing our understanding of complex biological systems and developing innovative therapeutic solutions.